Cas no 2228725-85-5 (3-(2-Methoxy-6-methylphenoxy)piperidine)

• Product Name: 3-(2-Methoxy-6-methylphenoxy)piperidine
• CAS No: 2228725-85-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6331524
• PubChem ID: 165978930
• Update Time: 2025-07-25

3-(2-Methoxy-6-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1772519
• 3-(2-methoxy-6-methylphenoxy)piperidine
• 2228725-85-5
• 3-(2-Methoxy-6-methylphenoxy)piperidine

• Inchi： 1S/C13H19NO2/c1-10-5-3-7-12(15-2)13(10)16-11-6-4-8-14-9-11/h3,5,7,11,14H,4,6,8-9H2,1-2H3
• InChI Key： WVRCACYNFCTXNJ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1C)OC)C1CNCCC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-Methoxy-6-methylphenoxy)piperidine

Professional Introduction to Compound with CAS No. 2228725-85-5 and Product Name 3-(2-Methoxy-6-methylphenoxy)piperidine

3-(2-Methoxy-6-methylphenoxy)piperidine, identified by the CAS number 2228725-85-5, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The presence of a phenoxy group attached to the piperidine ring introduces additional pharmacophoric features that contribute to its potential therapeutic applications.

The molecular structure of 3-(2-Methoxy-6-methylphenoxy)piperidine consists of a piperidine core substituted with a phenyl ring that is further functionalized with a methoxy group at the 2-position and a methyl group at the 6-position. This specific arrangement of substituents not only influences the compound's physicochemical properties but also plays a crucial role in determining its biological activity. The methoxy and methyl groups are known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability, making this compound a promising candidate for drug development.

In recent years, there has been growing interest in piperidine derivatives as scaffolds for the development of novel therapeutic agents. The phenoxy-piperidine moiety has been particularly studied for its potential in treating neurological disorders, cardiovascular diseases, and cancer. For instance, several analogs of this class have shown significant promise in preclinical studies as inhibitors of enzymes involved in disease pathogenesis. The compound 3-(2-Methoxy-6-methylphenoxy)piperidine is no exception and has been explored for its potential role in modulating neurotransmitter systems.

One of the most intriguing aspects of 3-(2-Methoxy-6-methylphenoxy)piperidine is its interaction with central nervous system (CNS) receptors. Piperidine derivatives are known to interact with various receptors, including serotonin receptors, dopamine receptors, and norepinephrine receptors. The phenoxy group in this compound can serve as a key pharmacophore for binding to these receptors, potentially leading to effects similar to those observed with established CNS drugs. However, the presence of the methoxy and methyl groups may also influence selectivity, allowing for more targeted therapeutic effects.

Recent studies have begun to unravel the potential applications of 3-(2-Methoxy-6-methylphenoxy)piperidine in treating neurological disorders. For example, research has suggested that this compound may have neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of piperidine derivatives to cross the blood-brain barrier is particularly advantageous for CNS-targeting drugs, and 3-(2-Methoxy-6-methylphenoxy)piperidine appears to exhibit good membrane permeability.

The synthesis of 3-(2-Methoxy-6-methylphenoxy)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the preparation of the phenoxy-piperidine core through nucleophilic substitution or other coupling reactions. Subsequent functionalization with methoxy and methyl groups is achieved using appropriate electrophilic or nucleophilic reagents. The choice of synthetic route can significantly impact the scalability and cost-effectiveness of producing this compound for research or commercial purposes.

In terms of pharmacokinetic properties, 3-(2-Methoxy-6-methylphenoxy)piperidine exhibits promising characteristics that make it suitable for further development. Preliminary data suggest that it has a reasonable half-life, allowing for once-daily dosing in therapeutic applications. Additionally, its moderate solubility in both water and lipids enhances its bioavailability across different administration routes. These properties are critical factors that pharmaceutical companies consider when evaluating new drug candidates.

The safety profile of 3-(2-Methoxy-6-methylphenoxy)piperidine is another area that requires thorough investigation. While early studies indicate that it is well-tolerated at moderate doses, long-term toxicity studies are essential to assess any potential adverse effects. Pharmacologists often use computational modeling and experimental techniques such asin vitro assays to predict and evaluate the safety profile before moving into clinical trials.

As research continues, 3-(2-Methoxy-6-methylphenoxy)piperidine is expected to play a significant role in drug discovery efforts aimed at developing novel therapeutics for various diseases. Its unique structural features offer multiple opportunities for optimization through structure-activity relationship (SAR) studies. By modifying different parts of its molecular structure, researchers can fine-tune its biological activity and improve its pharmacokinetic properties.

The future directions for studying 3-(2-Methoxy-6-methylphenoxy)piperidine include exploring its potential in combination therapies and investigating its mechanisms of action at a molecular level. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or reduce side effects. Understanding how 3-(2-Methoxy-6-methylphenoxy)piperidine interacts with other compounds can provide insights into its clinical utility and help design more effective treatment regimens.

In conclusion,3-(2-Methoxy-6-methylphenoxy)piperidine (CAS No. 2228725-85-5) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly neurological disorders. As research progresses, further investigations into its synthesis, pharmacokinetics, safety profile, and mechanisms of action will be crucial in determining its future role in medicine.